(2-Bromo-5-methoxyphenyl)(phenyl)methanone

• IUPAC Name: (2-bromo-5-methoxyphenyl)-phenylmethanone
• InChI: InChI=1S/C14H11BrO2/c1-17-11-7-8-13(15)12(9-11)14(16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: GVWLVBMHNRWWTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)C2=CC=CC=C2
• Molecular Formula: C14H11BrO2
• DSSTOX Substance ID: DTXSID00488268
• Molecular Weight: 291.14 g/mol
• CAS RN: 60080-98-0

Description

2-Bromo-5-methoxyphenyl)(phenyl)methanone (2B5MPM) is an organic compound belonging to the class of phenylmethanones. It is a colorless, crystalline solid with a molecular weight of 250.3 g/mol and a melting point of 86-88 °C. 2B5MPM is a versatile compound that finds applications in various fields such as synthetic organic chemistry, materials science, and pharmaceuticals.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound (5-bromo-2-hydroxyphenyl)(phenyl)methanone, similar in structure, was synthesized using 4-bromophenol and benzoyl chloride. Its structure was confirmed through X-ray crystal structure determination (Kuang, 2009).

• Crystal Structure Analysis : Research on similar compounds, like the synthesis of enantiomerically pure 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane, involved understanding their crystal structures and stereochemistry (Zhang et al., 2014).

• Molecular Docking Studies : Investigations have been conducted into the structural properties of compounds like (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone, using molecular docking to understand potential interactions and activities (FathimaShahana & Yardily, 2020).

Biological and Medicinal Applications

• Anticancer Activity : Compounds such as (4-Methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone have shown potent anticancer activity, inhibiting tubulin polymerization and inducing apoptosis in cancer cells (Magalhães et al., 2013).

• Antioxidant Properties : Research on derivatives of similar compounds demonstrated effective antioxidant power, suggesting potential as therapeutic molecules due to their antioxidant properties (Çetinkaya et al., 2012).

• Antimicrobial and Antifungal Activities : Certain derivatives, like those of (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone, showed antimicrobial and antioxidant activities, supported by docking studies (Rashmi et al., 2014).

Chemical Properties and Applications

• Electrochemical and Electrical Properties : Studies on oligobenzimidazole derivatives, synthesized from similar compounds, explored their optical, electrical, electrochemical, and thermal properties, contributing to the understanding of their potential applications in various fields (Anand & Muthusamy, 2018).

• Thermodynamic Analysis : Research on Schiff base ligands synthesized from 3,4-diaminobenzophenone, closely related in structure, involved studying their complex formation with metal ions and analyzing thermodynamics, which could have implications in material science and catalysis (Asadi et al., 2011).

• Supramolecular Architecture : Studies on the crystal packing of derivatives like (5-chloro-2-((3-phenyl-1,2,4-oxadiazol-5-yl)methoxy)phenyl)methanone provided insights into the role of non-covalent interactions in supramolecular architectures (Sharma et al., 2019).